2-(methylsulfanyl)-5-[3-(1H-pyrrol-1-yl)-2-thienyl]-1,3,4-oxadiazole

• IUPAC Name: 2-methylsulfanyl-5-(3-pyrrol-1-ylthiophen-2-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C11H9N3OS2/c1-16-11-13-12-10(15-11)9-8(4-7-17-9)14-5-2-3-6-14/h2-7H,1H3
• InChI Key: VAYNVIQWXSKQEG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(O1)C2=C(C=CS2)N3C=CC=C3
• Molecular Formula: C11H9N3OS2
• DSSTOX Substance ID: DTXSID301326565
• Molecular Weight: 263.3 g/mol
• Solubility: 36.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478077-11-1

Description

2-(methylsulfanyl)-5-[3-(1H-pyrrol-1-yl)-2-thienyl]-1,3,4-oxadiazole is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Therapeutic Potency and Medicinal Chemistry

1,3,4-Oxadiazole derivatives have been extensively explored for their therapeutic potential across a wide spectrum of medicinal chemistry. These compounds demonstrate significant anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal applications. The unique structural feature of the 1,3,4-oxadiazole ring, with pyridine-like nitrogen atoms, facilitates effective binding with various enzymes and receptors through multiple weak interactions, eliciting a wide array of bioactivities (Verma et al., 2019).

Heterocyclic Chemistry and Synthetic Applications

The synthesis and pharmacological exploration of 1,3,4-oxadiazole and its derivatives are of great interest due to their versatile applications in drug development and biological activities. These compounds have been shown to exhibit antibacterial, anti-inflammatory, antituberculous, antifungal, anti-diabetic, and anticancer activities, making them crucial in the development of new therapeutic agents (Jing-Jing Wang et al., 2022).

Metal-Ion Sensing and Material Science

1,3,4-Oxadiazole scaffolds are prominent in the development of chemosensors due to their high photoluminescent quantum yield, excellent thermal and chemical stability, and potential coordination sites (N and O donor atoms). These properties make 1,3,4-oxadiazole derivatives an attractive choice for metal-ion sensors, demonstrating a wide variety of fluorescent frameworks suitable for selective metal-ion sensing and detection (Sharma et al., 2022).